Cas no 1805498-82-1 (2-Bromo-3-fluoro-5-hydroxybenzyl bromide)

• Product Name: 2-Bromo-3-fluoro-5-hydroxybenzyl bromide
• CAS No: 1805498-82-1
• MF: C₇H₅Br₂FO
• MW: 283.920404195786
• CID: 4976236
• Update Time: 2025-05-20

2-Bromo-3-fluoro-5-hydroxybenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-fluoro-5-hydroxybenzyl bromide

• Inchi： 1S/C7H5Br2FO/c8-3-4-1-5(11)2-6(10)7(4)9/h1-2,11H,3H2
• InChI Key： VNBOOVWLXWIKIO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1CBr)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Additional information on 2-Bromo-3-fluoro-5-hydroxybenzyl bromide

2-Bromo-3-fluoro-5-hydroxybenzyl bromide: A Comprehensive Overview

The compound 2-Bromo-3-fluoro-5-hydroxybenzyl bromide, identified by the CAS number 1805498-82-1, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzene ring substituted with bromine, fluorine, and hydroxyl groups, along with a benzyl bromide moiety. The presence of these functional groups makes it a versatile building block in various chemical reactions and applications.

Recent studies have highlighted the importance of 2-Bromo-3-fluoro-5-hydroxybenzyl bromide in the synthesis of bioactive compounds. Researchers have utilized its reactivity to develop novel drugs targeting specific biological pathways. For instance, the hydroxyl group at position 5 has been shown to enhance the compound's ability to interact with certain enzymes, making it a valuable intermediate in drug discovery.

The synthesis of 2-Bromo-3-fluoro-5-hydroxybenzyl bromide involves a multi-step process that typically begins with the bromination of an aromatic ring. The introduction of fluorine and hydroxyl groups is achieved through carefully controlled substitution reactions. These steps require precise conditions to ensure high yield and purity, as impurities can significantly affect the compound's reactivity and stability.

In terms of applications, 2-Bromo-3-fluoro-5-hydroxybenzyl bromide has found use in the pharmaceutical industry as an intermediate for synthesizing complex molecules. Its ability to undergo nucleophilic substitution reactions makes it particularly useful in constructing biologically active compounds. Recent advancements in catalytic methods have further enhanced its utility, enabling more efficient and selective transformations.

The chemical properties of 2-Bromo-3-fluoro-5-hydroxybenzyl bromide are influenced by the electronic effects of its substituents. The bromine atom at position 2 introduces electron-withdrawing effects, which can activate certain positions on the benzene ring for further reactions. Similarly, the fluorine atom at position 3 contributes to the molecule's overall reactivity and stability.

Safety considerations are paramount when handling 2-Bromo-3-fluoro-5-hydroxybenzyl bromide. While it is not classified as a hazardous material under normal conditions, proper precautions should be taken to avoid exposure. Storage in a cool, dry place away from incompatible materials is recommended to maintain its stability and prevent degradation.

In conclusion, 2-Bromo-3-fluoro-5-hydroxybenzyl bromide is a valuable compound with diverse applications in organic synthesis and drug development. Its unique structure and reactivity continue to make it a subject of interest for researchers exploring new chemical pathways and therapeutic agents.